Oculatol

• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: (1S,2R,4aS,10aR)-2-methyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1,7-diol
• InChI: InChI=1S/C15H20O2/c1-9-2-5-13-12-7-4-11(16)8-10(12)3-6-14(13)15(9)17/h4,7-9,13-17H,2-3,5-6H2,1H3/t9-,13-,14-,15+/m1/s1
• InChI Key: UTGZSYOCMLNADB-QUAZDUCUSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]2[C@H]([C@H]1O)CCC3=C2C=CC(=C3)O
• Canonical SMILES: CC1CCC2C(C1O)CCC3=C2C=CC(=C3)O
• synonyms: oculatol

Description

Oculatol is a natural product found in Haliclona oculata with data available.

Scientific Research Applications

Chemical Composition and Isolation

A significant aspect of the scientific research on Oculatol pertains to its chemical composition and isolation. The study by Yu, Deng, Proksch, and Lin (2006) focuses on the marine sponge Haliclona oculata, from which this compound and other compounds were isolated. This research highlights the discovery of new compounds including this compound and oculatolide, along with several A-nor steroids, showcasing the potential of marine organisms as sources of novel chemical entities (Yu et al., 2006).

Research Methodologies and Frameworks

This compound’s research also involves advanced methodologies and frameworks for scientific exploration. The Ontology of Clinical Research (OCRe) provides an informatics foundation for the design and analysis of human studies, as described by Sim et al. (2014). This framework could be crucial for research involving this compound, enabling a structured approach to study design and data analysis (Sim et al., 2014).

Data Analysis and Software Tools

Research on this compound also benefits from advanced data analysis tools. Henry et al. (2014) introduced OMICtools, a directory for multi-omic data analysis, which could be instrumental in analyzing genetic, proteomic, and metabolomic data relevant to this compound research (Henry et al., 2014).

Scientific Research Infrastructure

The development and utilization of scientific research infrastructure play a vital role in research on compounds like this compound. Mattmann et al. (2006) discussed the OODT framework, which supports large, distributed, virtual scientific communities and could be applied in the research of this compound, especially for collaborative and large-scale studies (Mattmann et al., 2006).

Integrative and Collaborative Research Approaches

Beck et al. (2020) highlighted the Open Innovation in Science (OIS) research framework, an approach that emphasizes open and collaborative practices in scientific research. This concept is essential for fostering integrative research efforts in the study of this compound and other similar compounds (Beck et al., 2020).